6-(Butan-2-yl)-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(Butan-2-yl)-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Biologically Active Derivatives : Synthesized derivatives of benzothiazole, including compounds related to 6-(Butan-2-yl)-1,3-benzothiazol-2-amine, have shown potent antibacterial and entomological activities. This includes antifeedant, acaricidal, contact toxicity, and stomach toxicity effects against various organisms (Chaudhary et al., 2011).
Antimicrobial and Anthelmintic Activities : A series of synthesized benzothiazole derivatives have been reported to exhibit moderate to excellent antimicrobial activities against a range of bacteria and fungi, as well as good anthelmintic activity against earthworm species. Some compounds showed notable activity against both Gram-negative and Gram-positive bacteria (Amnerkar et al., 2015).
Pharmaceutical Research
Inhibition of SARS-CoV-2 : N-(1,3-Benzothiazol-2-yl)-N-(1,4,5,6-tetrahydro-1H-pyrimidine-2-yl) amine, a compound related to this compound, was synthesized and evaluated for its potential as an inhibitor for SARS-CoV-2. The compound showed promising results in molecular docking analysis, indicating potential in antiviral drug development (Genç et al., 2021).
Anti-inflammatory and Antibacterial Activities : Derivatives of benzothiazole, including those related to this compound, have demonstrated significant anti-inflammatory and antibacterial properties, making them candidates for therapeutic applications in these areas (Hunasnalkar et al., 2010).
Corrosion Inhibition
Corrosion Inhibition Efficiency : The corrosion inhibition effects of benzothiazole derivatives on steel in acidic environments have been studied. These derivatives offer stability and high inhibition efficiencies, showcasing their potential use in preventing steel corrosion in industrial applications (Hu et al., 2016).
Correlation with Electronic Properties : Research has explored the relationship between the electronic properties of benzothiazole derivatives and their corrosion inhibitive performance, providing insights into their effectiveness as corrosion inhibitors (Behzadi & Forghani, 2017).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been found to interact with the thioredoxin-1 (trx1) system . Trx1 plays a central role in various cellular processes, including redox signaling and regulation of protein function through the reduction of disulfide bonds .
Mode of Action
For instance, 1-methylpropyl-2-imidazolyl disulfide (PX-12), a reversible inhibitor of the Trx1 system, impedes HIV-1 infection in cells by inhibiting the enzymatic activity of Trx1 and the Trx1-dependent disulfide reduction of gp120 .
Biochemical Pathways
Trx1 is involved in the regulation of protein function and redox signaling, which are critical for numerous cellular processes .
Pharmacokinetics
It’s important to note that the pharmacokinetic properties of a compound significantly influence its bioavailability and therapeutic efficacy .
Result of Action
The inhibition of the trx1 system by similar compounds can impede certain viral infections, such as hiv-1, by inhibiting the enzymatic activity of trx1 and the trx1-dependent disulfide reduction of gp120 .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interaction with its target . .
Properties
IUPAC Name |
6-butan-2-yl-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2S/c1-3-7(2)8-4-5-9-10(6-8)14-11(12)13-9/h4-7H,3H2,1-2H3,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOEOFBUCJFSRDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC2=C(C=C1)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.